4-(1,4-Diazepan-1-ylmethyl)benzonitrile dihydrochloride

• Molecular Formula: C13H19Cl2N3
• Molecular Weight: 288.21 g/mol
• IUPAC Name: 4-(1,4-diazepan-1-ylmethyl)benzonitrile;dihydrochloride
• InChI: InChI=1S/C13H17N3.2ClH/c14-10-12-2-4-13(5-3-12)11-16-8-1-6-15-7-9-16;;/h2-5,15H,1,6-9,11H2;2*1H
• InChI Key: YCYDBLSQAZSJPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)CC2=CC=C(C=C2)C#N.Cl.Cl

Description

4-(1,4-Diazepan-1-ylmethyl)benzonitrile dihydrochloride is a chemical compound with the molecular formula C13H19Cl2N3. It is primarily used for research purposes and has applications in various scientific fields .

Preparation Methods

The synthesis of 4-(1,4-Diazepan-1-ylmethyl)benzonitrile dihydrochloride involves several steps. One common method includes the reaction of 4-(chloromethyl)benzonitrile with 1,4-diazepane under specific conditions to form the desired product. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine. The product is then purified and converted to its dihydrochloride salt form .

Chemical Reactions Analysis

4-(1,4-Diazepan-1-ylmethyl)benzonitrile dihydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the diazepane ring can be substituted with other nucleophiles under appropriate conditions.

Scientific Research Applications

4-(1,4-Diazepan-1-ylmethyl)benzonitrile dihydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and receptor binding.

Medicine: Research into potential therapeutic uses, including its effects on the central nervous system.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(1,4-Diazepan-1-ylmethyl)benzonitrile dihydrochloride involves its interaction with specific molecular targets. It can bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

4-(1,4-Diazepan-1-ylmethyl)benzonitrile dihydrochloride can be compared to other similar compounds, such as:

4-(1,4-Diazepan-1-yl)benzonitrile hydrochloride: Similar structure but different salt form.

4-(1,4-Diazepan-1-ylmethyl)benzamide: Similar core structure with different functional groups.

4-(1,4-Diazepan-1-ylmethyl)benzyl alcohol: Another related compound with a different functional group.